Cas no 23495-89-8 (16H-1,24:6,9-Dietheno-11,15-metheno-2H-pyrido[2',3':17,18][1,11]dioxacycloeicosino[2,3,4-ij]isoquinoline,3,4,4a,5,16a,17,18,19-octahydro-12,21,22,26-tetramethoxy-4,17-dimethyl-,(4aR,16aR)-rel- (9CI))

• Product Name: 16H-1,24:6,9-Dietheno-11,15-metheno-2H-pyrido[2',3':17,18][1,11]dioxacycloeicosino[2,3,4-ij]isoquinoline,3,4,4a,5,16a,17,18,19-octahydro-12,21,22,26-tetramethoxy-4,17-dimethyl-,(4aR,16aR)-rel- (9CI)
• CAS No: 23495-89-8
• MF: C₃₈H₄₂N₂O₆
• MW: 622.749890804291
• CID: 265518
• Update Time: 2025-04-19

16H-1,24:6,9-Dietheno-11,15-metheno-2H-pyrido[2',3':17,18][1,11]dioxacycloeicosino[2,3,4-ij]isoquinoline,3,4,4a,5,16a,17,18,19-octahydro-12,21,22,26-tetramethoxy-4,17-dimethyl-,(4aR,16aR)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• 16H-1,24:6,9-Dietheno-11,15-metheno-2H-pyrido[2',3':17,18][1,11]dioxacycloeicosino[2,3,4-ij]isoquinoline,3,4,4a,5,16a,17,18,19-octahydro-12,21,22,26-tetramethoxy-4,17-dimethyl-,(4aR,16aR)-rel- (9CI)
• (+)-Isotetrandrin
• (+)-isotetrandrine
• (+)-Tetrandrine
• (S,S)-Tetrandrine
• 1-isotetrandrine
• 1R,1'S isotetrandrine
• 6,7,12,6'-tetramethoxy-2,2'-dimethyl-berbamane
• Fanchinine
• Hanfangchin A
• isotetrandine
• isotetrandrine
• Sinomenine A
• Tetrandrin

• MDL： MFCD08689909
• Inchi： 1S/C38H42N2O6/c1-39-15-13-25-20-32(42-4)34-22-28(25)29(39)17-23-7-10-27(11-8-23)45-33-19-24(9-12-31(33)41-3)18-30-36-26(14-16-40(30)2)21-35(43-5)37(44-6)38(36)46-34/h7-12,19-22,29-30H,13-18H2,1-6H3
• InChI Key： WVTKBKWTSCPRNU-UHFFFAOYSA-N
• SMILES： COC1C2=CC(CC3C4C(=CC(=C(C=4OC4C(OC)=CC5=C(C(N(CC5)C)CC5C=CC(O2)=CC=5)C=4)OC)OC)CCN3C)=CC=1

Computed Properties

• Exact Mass: 622.304
• Monoisotopic Mass: 622.304
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 46
• Rotatable Bond Count: 4
• Complexity: 979
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.9A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.172g/cm3
• Melting Point: 219-222℃
• Boiling Point: 710.5ºC at 760mmHg
• Flash Point: 175.8ºC
• Refractive Index: 1.585
• PSA: 61.86000
• LogP: 7.03820
• Specific Rotation: 285 o (C=1, CHCL3)

16H-1,24:6,9-Dietheno-11,15-metheno-2H-pyrido[2',3':17,18][1,11]dioxacycloeicosino[2,3,4-ij]isoquinoline,3,4,4a,5,16a,17,18,19-octahydro-12,21,22,26-tetramethoxy-4,17-dimethyl-,(4aR,16aR)-rel- (9CI) Security Information

• Storage Condition：:保持容器紧闭。 保持容器在阴凉、通风良好的区域。 不要储存在超过20 C.

Related Categories

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